N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide

• Molecular Formula: C26H25N3O3S
• Molecular Weight: 459.6 g/mol
• IUPAC Name: N-[5-[(3,4-dimethoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide
• InChI: InChI=1S/C26H25N3O3S/c1-31-22-14-13-18(15-23(22)32-2)16-25-28-29-26(33-25)27-24(30)17-21(19-9-5-3-6-10-19)20-11-7-4-8-12-20/h3-15,21H,16-17H2,1-2H3,(H,27,29,30)
• InChI Key: PYKPSATUAMWEOC-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CC2=NN=C(S2)NC(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4)OC

Description

N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide, also known as DMTB-DP, is a chemical compound that has been of significant interest in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cell proliferation, inflammation, and oxidative stress. N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival, as well as the NF-κB pathway, which is involved in inflammation. N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide has also been shown to activate the Nrf2 pathway, which is involved in antioxidant defense.
Biochemical and Physiological Effects:
N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of inflammation and oxidative stress, and the improvement of endothelial function. N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide has also been shown to have a low toxicity profile, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide in lab experiments is its low toxicity profile, which allows for higher concentrations to be used without causing significant harm to cells or animals. However, one limitation of using N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

For research on N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide include further studies on its mechanism of action, optimization of its synthesis method, and exploration of its potential therapeutic applications in various fields. In cancer research, future studies could focus on the development of N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide as a combination therapy with other anti-cancer agents. In neuroprotection, future studies could focus on the use of N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide in animal models of neurodegenerative diseases. In cardiovascular disease, future studies could focus on the use of N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide in animal models of hypertension and atherosclerosis. Overall, further research on N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide could lead to the development of a novel therapeutic agent with significant potential in various fields of medicine.

Synthesis Methods

N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide can be synthesized through a multi-step process involving the reaction of 3,4-dimethoxybenzylamine with thiosemicarbazide, followed by the reaction of the resulting intermediate with 3,3-diphenylpropanoyl chloride. The final product is purified through recrystallization and characterized through various analytical techniques, including nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide has been studied for its potential therapeutic applications in various fields, including cancer research, neuroprotection, and cardiovascular disease. In cancer research, N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide has shown promising results as a potential anti-cancer agent, with studies demonstrating its ability to inhibit cancer cell growth and induce apoptosis. In neuroprotection, N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide has been shown to protect against oxidative stress and reduce inflammation, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. In cardiovascular disease, N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide has been studied for its ability to reduce hypertension and improve endothelial function.